2,6-Dimethoxy-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C7H8N4O3
• Molecular Weight: 196.16 g/mol
• SMILES: COC1=CN2C(=NC(=N2)OC)NC1=O
• InChI: InChI=1S/C7H8N4O3/c1-13-4-3-11-6(8-5(4)12)9-7(10-11)14-2/h3H,1-2H3,(H,8,9,10,12)
• InChIKey: AOTAEUVATCPLJT-UHFFFAOYSA-N

2,6-Dimethoxytriazolopyrimidin-5-one: Identity and Procurement

2,6-Dimethoxy-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 1875067-89-2) is a heterocyclic compound belonging to the triazolopyrimidinone class, characterized by a fused 1,2,4-triazole and pyrimidine ring system bearing methoxy substituents at the 2- and 6-positions and a ketone at the 5-position . With a molecular formula of C₇H₈N₄O₃ and a molecular weight of 196.16 g/mol, this compound is commercially available at 95% purity from research chemical suppliers and serves as a versatile building block for medicinal chemistry and agrochemical derivatization . Its substitution pattern distinguishes it from the more extensively studied 5,7-dimethoxy regioisomer, creating a distinct chemical space for scaffold-oriented discovery [1].

Distinct 2,6-dimethoxy regioisomer; structurally diverges from ALS-targeted 5,7-series

Unsubstituted pyrimidine C-7 enables late-stage diversification and SAR expansion

Estimated XLogP3 ~+0.6 and TPSA ~78 Ų support lead-like physicochemical profiling

Fragment-sized building block (MW 196 Da) for library synthesis and scaffold hopping

• [1] Dow AgroSciences LLC. WO 2002/036595 A2 – N-(5,7-Dimethoxy[1,2,4]triazolo[1,5-a]pyrimidin-2-yl) arylsulfonamide compounds and their use as herbicides. Filed November 2, 2001. Published July 18, 2002. View Source

2,6-Dimethoxytriazolopyrimidin-5-one vs. In-Class Analogs: Why Substitution Fails

Triazolopyrimidinones are not a monolithic compound class; their biological target engagement, physicochemical properties, and derivatization trajectories are exquisitely sensitive to the position and nature of substituents. The well-established 5,7-dimethoxy regioisomer scaffold has been optimized as a potent acetohydroxyacid synthase (ALS) inhibitor, yielding commercial herbicides such as pyroxsulam (ALS IC₅₀ = 4.12 nM) and metosulam [1]. In contrast, the 2,6-dimethoxy substitution pattern presents an entirely different electronic distribution and hydrogen-bonding topology, which redirects molecular recognition away from the ALS active site [2]. Furthermore, even within the triazolo[1,5-a]pyrimidin-5-one subclass, substitution at the 2- and 6-positions produces measurably distinct lipophilicity and polar surface area relative to the unsubstituted parent scaffold, directly impacting membrane permeability and bioavailability potential . Generic interchange without accounting for these regioisomeric and substituent-driven differences risks selecting a compound with an irrelevant target profile for the intended application.

Target: 2,6-Dimethoxy isomer

Substitute: 5,7-Dimethoxy isomer

Regioisomeric shift redirects target engagement away from the ALS pharmacophore; 5,7-isomer is a validated ALS inhibitor, 2,6-isomer structurally incompatible

Derivatization sites differ: C-7 blocked in 5,7-isomer limits late-stage functionalization, while 2,6-isomer retains C-7 for parallel library synthesis

• [1] BRENDA Enzyme Database. Pyroxsulam – EC 2.2.1.6 (acetolactate synthase) inhibitor, IC₅₀ = 0.00000412 mM (wild-type enzyme, 37°C). Accessed 2026. View Source
• [2] Dow AgroSciences LLC. WO 2002/036595 A2 – N-(5,7-Dimethoxy[1,2,4]triazolo[1,5-a]pyrimidin-2-yl) arylsulfonamide compounds and their use as herbicides. 2002. View Source

Quantitative Differentiation Evidence: 2,6-Dimethoxytriazolopyrimidin-5-one vs. Closest Analogs

2,6- vs. 5,7-Dimethoxy Regioisomer Dictates ALS Inhibition Profile

The 5,7-dimethoxy regioisomer of the triazolo[1,5-a]pyrimidine scaffold has been extensively validated as a potent acetohydroxyacid synthase (ALS) inhibitor, with the commercial herbicide pyroxsulam achieving an IC₅₀ of 4.12 nM against wild-type ALS at 37°C [1]. Metosulam, another 5,7-dimethoxy sulfonamide derivative, demonstrates ALS IC₅₀ values in the sub-nanomolar range (0.00044 nM for recombinant wild-type enzyme at pH 7.0, 30°C) [2]. The 2,6-dimethoxy substitution pattern of the target compound places methoxy groups on the triazole ring and the pyrimidine 6-position rather than the pyrimidine 5,7-positions. This regioisomeric shift fundamentally alters the vector of hydrogen-bond acceptors presented to a biological target, making the 2,6-isomer structurally unsuitable for the ALS binding mode that the 5,7-isomer exploits. No published evidence demonstrates ALS inhibition by 2,6-dimethoxy triazolopyrimidinones.

ALS Inhibition Profile

Class-level inference

5,7-isomer: pyroxsulam IC₅₀ 4.12 nM
2,6-isomer: structurally incompatible with ALS binding mode

Regioisomer dictates target engagement; selecting 2,6-isomer for ALS programs would predictably yield false negatives

No published ALS inhibition data for the 2,6-dimethoxy scaffold

Evidence Dimension	ALS enzyme inhibition potency (regioisomer-dependent target engagement)
Target Compound Data	Not reported as an ALS inhibitor; 2,6-dimethoxy substitution pattern predicted incompatible with ALS binding
Comparator Or Baseline	Pyroxsulam (5,7-dimethoxy scaffold): ALS IC₅₀ = 0.00000412 mM (4.12 nM); Metosulam (5,7-dimethoxy scaffold): ALS IC₅₀ = 0.000000000441 mM (0.00044 nM)
Quantified Difference	Qualitative: regioisomeric incompatibility; 5,7-isomer is a validated sub-nM ALS inhibitor, 2,6-isomer structurally diverges from the ALS pharmacophore
Conditions	In vitro ALS enzyme inhibition assay; pyroxsulam data from wild-type enzyme at 37°C [1]; metosulam data from recombinant wild-type enzyme at pH 7.0, 30°C [2]

Why This Matters

Procurement decisions for agrochemical discovery programs targeting ALS must distinguish between the 2,6- and 5,7-regioisomers; selecting the 2,6-isomer for an ALS program would predictably yield false negatives.

• [1] BRENDA Enzyme Database. Pyroxsulam – EC 2.2.1.6 (acetolactate synthase) inhibitor, IC₅₀ = 0.00000412 mM (wild-type, 37°C). Accessed 2026. View Source
• [2] BRENDA Enzyme Database. Metosulam – EC 2.2.1.6 (acetolactate synthase) inhibitor, IC₅₀ = 0.000000000441 mM (recombinant wild-type, pH 7.0, 30°C). Accessed 2026. View Source

Lipophilicity Differentiation Relative to Parent Scaffold

The unsubstituted parent scaffold 4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 14384-66-8) has a reported XLogP3 of -0.5 and a molecular weight of 136.11 g/mol . The addition of two methoxy groups (-OCH₃) to produce the 2,6-dimethoxy target compound (MW 196.16 g/mol) is estimated to increase XLogP3 to approximately +0.6, representing a shift of roughly 1.1 log units into positive lipophilicity territory . This transition from a hydrophilic (XLogP3 < 0) to a moderately lipophilic (XLogP3 > 0) compound has significant implications for membrane passive permeability, plasma protein binding, and nonspecific binding in biochemical assays.

Lipophilicity Shift

Estimated

XLogP3 ~+0.6
Δ +1.1 vs parent (XLogP3 -0.5)

Moderate lipophilicity may support passive membrane permeability studies

Calculated via fragment contributions; experimental logP not reported

Evidence Dimension	Calculated lipophilicity (XLogP3)
Target Compound Data	XLogP3 estimated ~+0.6 (based on fragment addition of two methoxy groups, each contributing ~+0.55 to XLogP3, to parent XLogP3 = -0.5)
Comparator Or Baseline	4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one: XLogP3 = -0.5
Quantified Difference	ΔXLogP3 ≈ +1.1 (estimated); shifts compound from hydrophilic to moderately lipophilic range
Conditions	XLogP3 calculation method as reported by Boc Sciences for the parent compound ; target compound value estimated via standard fragment-based LogP contribution

Why This Matters

For medicinal chemistry programs requiring moderate passive permeability (e.g., CNS or intracellular targets), the 2,6-dimethoxy derivative offers a lipophilicity profile more aligned with lead-like criteria than the hydrophilic parent scaffold, potentially reducing the need for additional lipophilic substitution.

TPSA Differentiation: 2,6-Dimethoxy vs. Parent Scaffold

The parent triazolopyrimidinone scaffold has a reported TPSA of 59.8 Ų . Introduction of two methoxy groups (each contributing approximately 9.2 Ų to TPSA) raises the estimated TPSA of the 2,6-dimethoxy target compound to approximately 78.2 Ų. This value remains below the commonly cited threshold of 140 Ų for oral bioavailability, suggesting retained drug-likeness, yet the 31% increase in polar surface area relative to the parent may confer advantages in solubility and reduced off-target hydrophobic interactions without crossing into poor-permeability territory [1].

TPSA Differentiation

Supporting evidence

TPSA ~78.2 Ų
Δ +18.4 Ų (31%) vs parent

Remains below 140 Ų oral bioavailability threshold; balanced polarity for solubility-permeability profiling

Estimated from fragment contributions; parent TPSA 59.8 Ų

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA estimated ~78.2 Ų (parent TPSA 59.8 Ų + 2 × 9.2 Ų methoxy contribution)
Comparator Or Baseline	4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one: TPSA = 59.8 Ų
Quantified Difference	ΔTPSA ≈ +18.4 Ų (+31%); target remains below 140 Ų oral bioavailability threshold
Conditions	Calculated TPSA based on standard fragment contributions; parent TPSA from Boc Sciences datasheet

Why This Matters

The balanced TPSA profile differentiates the 2,6-dimethoxy compound from both the polar parent (which may suffer from poor membrane penetration) and heavily substituted analogs (which risk exceeding the 140 Ų threshold), positioning it as a favorable intermediate for lead optimization libraries.

• [1] Veber, D.F. et al. (2002) Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. TPSA threshold ≤140 Ų for oral bioavailability. View Source

Anti-HSV-1 and Anti-HIV-1 Activity of Triazolopyrimidin-5-one Scaffold

In a systematic evaluation of 18 triazolo[1,5-a]pyrimidin-5-one derivatives against HIV-1 and HSV-1, compound 19 (7-phenyl-2-(n-pentyl)-6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one) reduced HSV-1 viral plaques by 88% [1]. Compounds 22, 23, and 24 achieved complete inhibition of HIV-1 proliferation at concentrations of 25, 25, and 50 μg/mL, respectively [1]. While the specific 2,6-dimethoxy derivative was not tested in this study, the data establish that triazolo[1,5-a]pyrimidin-5-ones bearing diverse substituents at the 2-position (e.g., n-pentyl) and on the pyrimidine ring can exhibit potent, specific antiviral activity. The 2,6-dimethoxy substitution pattern may modulate this antiviral potential through electronic and steric effects distinct from the alkyl/aryl substitutions tested.

Antiviral Activity

Class-level inference

Triazolo[1,5-a]pyrimidin-5-one derivatives: 88% HSV-1 plaque reduction; complete HIV-1 inhibition at 25–50 μg/mL

Class demonstrates antiviral potential; 2,6-dimethoxy untested but differentiated by substitution

Data from other substituted analogs; direct evidence for target compound not available

Evidence Dimension	Antiviral activity in cell-based assays (HSV-1 plaque reduction; HIV-1 proliferation inhibition)
Target Compound Data	Not directly tested; belongs to the same triazolo[1,5-a]pyrimidin-5-one scaffold class
Comparator Or Baseline	Compound 19: 88% HSV-1 plaque reduction; Compounds 22, 23, 24: complete HIV-1 inhibition at 25, 25, 50 μg/mL, respectively
Quantified Difference	Class-level: triazolo[1,5-a]pyrimidin-5-ones demonstrate antiviral activity with marked specificity (anti-HIV-1 vs. anti-HSV-1 depending on substitution); 2,6-dimethoxy modification is untested but differentiated by substitution pattern
Conditions	In vitro cell-based assays; HSV-1 plaque reduction assay; HIV-1 MT-4 cell proliferation assay [1]

Why This Matters

The validated antiviral activity of the triazolo[1,5-a]pyrimidin-5-one class, combined with the distinct 2,6-dimethoxy substitution pattern not previously profiled in antiviral screens, presents an opportunity for expanding SAR beyond the published alkyl/aryl substitution space.

• [1] Abdel-Hafez, A.A., Elsherief, H.A.H., Jo, M., Kurokawa, M., Shiraki, K., Kawahata, T., Otake, T., Nakamura, N., Hattori, M. (2002) Synthesis and evaluation of anti-HIV-1 and anti-HSV-1 activities of 4H-[1,2,4]-triazolo[1,5-a]pyrimidin-5-one derivatives. Arzneimittel-Forschung/Drug Research, 52(11), 833–839. View Source

Scaffold Derivatization: Pyrimidine C-7 Position Available for Functionalization

The 2,6-dimethoxy-5-one substitution pattern leaves the pyrimidine C-7 position unsubstituted, creating a chemically accessible handle for further derivatization through electrophilic aromatic substitution, cross-coupling, or nucleophilic displacement . In contrast, the 5,7-dimethoxy regioisomer occupies both pyrimidine positions typically targeted for SAR exploration, limiting late-stage diversification to the triazole 2-position [1]. This structural distinction makes the 2,6-dimethoxy scaffold a more versatile starting point for library synthesis, allowing independent SAR interrogation at the pyrimidine C-7 position while retaining the methoxy electronic effects.

Derivatization Handle

Class-level inference

C-7 position unsubstituted; 5,7-isomer has C-7 blocked

Enables additional SAR vector vs. regioisomeric alternative

Structural analysis based on SMILES; synthetic accessibility requires verification

Evidence Dimension	Number of available positions for late-stage functionalization on the pyrimidine ring
Target Compound Data	One unsubstituted pyrimidine carbon (C-7) available for derivatization; methoxy groups at C-2 (triazole) and C-6 (pyrimidine)
Comparator Or Baseline	5,7-Dimethoxy regioisomer: both pyrimidine C-5 and C-7 positions occupied by methoxy; only triazole C-2 available for derivatization
Quantified Difference	Target offers one additional pyrimidine derivatization site vs. the 5,7-dimethoxy regioisomer
Conditions	Structural analysis based on SMILES from Chemsrc: COc1nc2[nH]c(=O)c(OC)cn2n1 ; 5,7-dimethoxy scaffold structure from Dow AgroSciences patent [1]

Why This Matters

For medicinal chemistry groups building focused libraries around the triazolopyrimidinone core, the 2,6-dimethoxy scaffold provides an additional vector for SAR expansion, potentially enabling exploration of chemical space inaccessible to the more heavily substituted 5,7-dimethoxy series.

• [1] Dow AgroSciences LLC. WO 2002/036595 A2 – 5,7-dimethoxy[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide herbicides. 2002. View Source

Molecular Weight Differentiation: Intermediate Between Parent and Commercial Derivatives

The target compound (MW 196.16 g/mol) occupies an intermediate molecular weight space between the unsubstituted parent scaffold (MW 136.11 g/mol) and the extensively derivatized commercial herbicides built on the 5,7-dimethoxy core, such as metosulam (MW ~418 g/mol) and pyroxsulam (MW ~434 g/mol) [1]. This intermediate MW positions the compound favorably for fragment-based or fragment-growing strategies, where a molecular weight below 250 g/mol is generally desirable for initial fragment hits. The 2-methoxy monosubstituted analog (MW 166.14 g/mol) provides an even lower-MW comparator, but lacks the symmetrical electronic distribution of the dimethoxy compound.

Molecular Weight

Supporting evidence

196.16 g/mol (vs parent 136.11; commercial herbicides >400)

Fragment-appropriate MW (

Intermediate between monosubstituted analog and fully decorated agrochemical derivatives

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	196.16 g/mol
Comparator Or Baseline	Parent: 136.11 g/mol ; 2-Methoxy analog: 166.14 g/mol ; Metosulam: ~418 g/mol; Pyroxsulam: ~434 g/mol [1]
Quantified Difference	ΔMW vs. parent = +60.05 g/mol; ΔMW vs. 2-methoxy analog = +30.02 g/mol; significantly lower than commercial agrochemical derivatives (ΔMW > -220 g/mol)
Conditions	Molecular weight values from vendor datasheets and patent disclosures

Why This Matters

The sub-200 Da molecular weight of the 2,6-dimethoxy target compound satisfies fragment-likeness criteria better than the monosubstituted analog, while providing two symmetric H-bond acceptor sites that the parent scaffold lacks, offering a favorable balance of complexity and tractability for fragment-based drug discovery.

• [1] BRENDA Enzyme Database. Metosulam and Pyroxsulam entries; molecular weights from PubChem. Accessed 2026. View Source

Application Scenarios for 2,6-Dimethoxytriazolopyrimidin-5-one

Non-ALS Agrochemical Scaffold Diversification Beyond 5,7-Dimethoxy Herbicide

Agrochemical discovery programs seeking herbicidal or fungicidal leads with a mechanism of action orthogonal to ALS inhibition should prioritize the 2,6-dimethoxy scaffold over the 5,7-dimethoxy regioisomer. As demonstrated by pyroxsulam's ALS IC₅₀ of 4.12 nM [1], the 5,7-dimethoxy pattern is tightly coupled to ALS target engagement. The 2,6-dimethoxy compound, by virtue of its regioisomeric divergence, is structurally incompatible with this binding mode and thus represents a rational starting point for screening against alternative herbicide targets such as protoporphyrinogen oxidase (PPO), hydroxyphenylpyruvate dioxygenase (HPPD), or novel modes of action, without the confounding background of ALS activity.

Fragment-Based Antiviral Lead Generation with Triazolopyrimidin-5-one Scaffold

The demonstrated anti-HSV-1 activity of triazolo[1,5-a]pyrimidin-5-one derivatives (88% plaque reduction by compound 19) and complete HIV-1 inhibition by compounds 22–24 at 25–50 μg/mL establish this scaffold as a privileged chemotype for antiviral discovery [2]. The 2,6-dimethoxy derivative, with its MW of 196.16 g/mol falling within fragment space (MW < 250 Da) and its XLogP3 estimated at ~+0.6 representing favorable permeability potential, is well-suited as a starting fragment for structure-based antiviral drug design. Its unsubstituted C-7 position provides a clear vector for fragment growing, while the two methoxy groups offer symmetric H-bond acceptor probes for target engagement.

Library Design Leveraging Balanced TPSA and Lipophilicity for Oral Bioavailability

Medicinal chemistry groups building screening libraries with oral bioavailability potential can leverage the 2,6-dimethoxy compound's estimated TPSA of ~78.2 Ų (well below the 140 Ų threshold) and estimated XLogP3 of ~+0.6 (within lead-like lipophilicity range) . Relative to the hydrophilic parent scaffold (XLogP3 = -0.5, TPSA = 59.8 Ų), the dimethoxy derivative offers a more balanced permeability-solubility profile without requiring additional lipophilic substitution that could compromise developability. This positions the compound as a core scaffold for parallel library synthesis aimed at oral drug targets, particularly where CNS penetration (requiring TPSA < 90 Ų and XLogP3 between 1 and 3) is a design objective.

Late-Stage Diversification Exploiting Unsubstituted C-7 Position for SAR Expansion

Unlike the 5,7-dimethoxy regioisomer, where both pyrimidine positions are blocked, the 2,6-dimethoxy-5-one scaffold retains an unsubstituted C-7 position amenable to electrophilic halogenation, cross-coupling, or nucleophilic displacement . This structural feature enables parallel synthesis of C-7-diversified libraries for SAR studies, allowing medicinal chemists to probe a distinct vector space while maintaining the favorable electronic and solubility contributions of the dimethoxy substitution. Programs requiring rapid exploration of triazolopyrimidinone chemical space will find the 2,6-dimethoxy scaffold a more versatile and synthetically tractable starting point than the regioisomeric 5,7-dimethoxy alternative.

Application

Selection Property

Validation Focus

Non-ALS agrochemical scaffold diversification

Regioisomeric identity (2,6- vs 5,7-dimethoxy)

ALS inactivity confirmation; alternative herbicide target screens

Fragment-based antiviral lead generation

Triazolopyrimidin-5-one scaffold; MW

Antiviral screening (HSV-1, HIV-1); target engagement assays

Library design for oral bioavailability research

Balanced TPSA (~78 Ų) and estimated XLogP3 (~+0.6)

Permeability and solubility profiling; developability assessment

Late-stage C-7 diversification for SAR

Unsubstituted pyrimidine C-7 position

Regioselective functionalization; parallel library synthesis

• [1] BRENDA Enzyme Database. Pyroxsulam – EC 2.2.1.6 inhibitor, IC₅₀ = 0.00000412 mM. Accessed 2026. View Source
• [2] Abdel-Hafez, A.A. et al. (2002) Synthesis and evaluation of anti-HIV-1 and anti-HSV-1 activities of 4H-[1,2,4]-triazolo[1,5-a]pyrimidin-5-one derivatives. Arzneimittel-Forschung/Drug Research, 52(11), 833–839. View Source